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Compound of Interest

Compound Name: Dimethylphosphite

Cat. No.: B8804443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for

dimethylphosphite (CAS No. 868-85-9), a versatile reagent frequently utilized in chemical

synthesis and drug development. Adherence to these guidelines is critical for ensuring

personnel safety and minimizing environmental impact.

Hazard Identification and Classification
Dimethylphosphite is a combustible liquid that poses several health and environmental

hazards.[1][2][3][4] It is classified as a flammable liquid and vapor.[1][2] It is toxic in contact with

skin, causes serious eye irritation, and may cause an allergic skin reaction.[5][6] Furthermore, it

is suspected of causing genetic defects and cancer.[1][4][6] The substance is also harmful to

aquatic life with long-lasting effects.[1][6][7]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapour.[1]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin.[5]

Eye Irritation 2
H319: Causes serious eye

irritation.[5][6]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[1][4][6]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects.[1][4][6]

Carcinogenicity 2
H351: Suspected of causing

cancer.[1][4][6]

Hazardous to the Aquatic

Environment, Chronic
3

H412: Harmful to aquatic life

with long lasting effects.[1][6]

Physical and Chemical Properties
Understanding the physical and chemical properties of dimethylphosphite is essential for safe

storage and handling.

Table 2: Physical and Chemical Properties of Dimethylphosphite
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Property Value

Appearance Colorless liquid with a mild odor.[3][6]

CAS Number 868-85-9[1][3][5]

Molecular Formula C2H7O3P[1][3][6]

Molecular Weight 110.05 g/mol [3]

Boiling Point 170-171 °C[3][5]

Melting Point -60 °C[3]

Flash Point 54 °C to 85 °C[1][2][3][6]

Auto-ignition Temperature 237 °C[3][6]

Toxicological Data
Exposure to dimethylphosphite can have significant health effects. The following table

summarizes key toxicological data.

Table 3: Acute Toxicity Data for Dimethylphosphite

Route Species Value Remarks

Oral Rat (male and female)
LD50 = 3040 - 3283

mg/kg bw[8]

Oral Mouse (male)
LD50 = 1831 - 2815

mg/kg bw[2][8]

Dermal Rabbit
LD50 = 681 mg/kg[2]

[5]

Behavioral effects

such as somnolence

and ataxia were

observed.[5]

Inhalation Rat LC50 > 20 g/m³[2]

Eye Irritation Rabbit 20 mg/24H Moderate irritation.[2]

Skin Irritation Rabbit 500 mg/24H Mild irritation.[2]
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Safe Handling and Storage
Proper handling and storage procedures are paramount to minimize exposure risks.

4.1. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood.[1][3][6]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Ensure eyewash stations and safety showers are readily accessible.[2]

4.2. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[3][5][6]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[1][5][6]

Respiratory Protection: If ventilation is inadequate, use a suitable respirator with an

appropriate filter.[1][6]

4.3. Handling Procedures

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[2]

Avoid breathing vapors or mist.[1][5]

Avoid contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling.[3][5]

4.4. Storage Conditions
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Store in a cool, dry, and well-ventilated place.[3][5]

Keep containers tightly closed.[1][5]

Store locked up.[1][6]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong acids.[3]

Emergency Procedures
In the event of an emergency, follow these procedures.

5.1. First Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[5][6]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.[5]

Remove contaminated clothing and wash it before reuse.[1] Seek immediate medical

attention.[5]

Eye Contact: Rinse cautiously with water for several minutes.[5][6] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[5]

Ingestion: Do NOT induce vomiting.[5][6] Rinse mouth with water and consult a physician.[5]

Never give anything by mouth to an unconscious person.[5]

5.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

[5] For large fires, use water spray or fog.[5]

Specific Hazards: Flammable liquid and vapor.[1] Vapors may form explosive mixtures with

air and can travel to a source of ignition and flash back.[2] Containers may explode when

heated.[2][7]
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Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[1][2]

5.3. Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area.[5] Wear appropriate personal

protective equipment.[5][6] Ensure adequate ventilation and remove all sources of ignition.[2]

[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[5] Do not let

the product enter drains or watercourses.[5][6]

Containment and Cleanup: Absorb the spill with inert material such as sand or earth.[2][6]

Collect the material in a suitable, closed container for disposal.[6]

Experimental Protocols
Detailed experimental methodologies for toxicological and ecotoxicological studies are not

typically provided in Safety Data Sheets. These protocols are highly specific to the study being

conducted and are generally found in peer-reviewed scientific literature or specialized

toxicology databases. For researchers requiring this level of detail, it is recommended to

consult the original research papers that generated the data summarized in Section 3.

Logical Workflow for Handling a Dimethylphosphite
Spill
The following diagram illustrates the logical steps to be taken in the event of a

dimethylphosphite spill.
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Dimethylphosphite Spill Response Workflow
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Caption: Workflow for responding to a dimethylphosphite spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8804443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

